Cas no 2172213-13-5 (1-{3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one)

• Product Name: 1-{3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one
• CAS No: 2172213-13-5
• MF: C₁₂H₁₂F₆N₂OS
• MW: 346.291902542114
• CID: 6378767
• PubChem ID: 165602221
• Update Time: 2025-10-28

1-{3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one
• 1-{3-amino-3-[2-(trifluoromethyl)thiophen-3-yl]piperidin-1-yl}-2,2,2-trifluoroethan-1-one
• 2172213-13-5
• EN300-1627176

• Inchi： 1S/C12H12F6N2OS/c13-11(14,15)8-7(2-5-22-8)10(19)3-1-4-20(6-10)9(21)12(16,17)18/h2,5H,1,3-4,6,19H2
• InChI Key： JSCTVRBFODTHDB-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(F)(F)F)C1(CN(C(C(F)(F)F)=O)CCC1)N

Computed Properties

• Exact Mass: 346.05745316g/mol
• Monoisotopic Mass: 346.05745316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-{3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one

Recent Advances in the Study of 1-{3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one (CAS: 2172213-13-5)

The compound 1-{3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one (CAS: 2172213-13-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The trifluoromethyl and trifluoroethanone moieties in its structure contribute to its high binding affinity and metabolic stability, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular pathways, with notable activity against targets such as protein kinases and G-protein-coupled receptors (GPCRs). Preliminary data from animal models suggest that it exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity, which are critical for further clinical development.

Despite these promising results, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research is focused on structural modifications to enhance its therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical trials.

In conclusion, 1-{3-amino-3-2-(trifluoromethyl)thiophen-3-ylpiperidin-1-yl}-2,2,2-trifluoroethan-1-one represents a compelling area of research with significant potential for addressing unmet medical needs. Future studies will likely explore its applications in a broader range of diseases, leveraging its unique chemical properties to develop next-generation therapeutics.